
Navigating the Disposal of Damtac: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Damtac

CAS No.: 79645-00-4

Cat. No.: B1264481

Get Quote

For researchers and scientists handling a multitude of chemical substances, ensuring proper

disposal is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information on the proper disposal procedures for "Damtac," a trade

name for a product identified as Aquatic Dam Stop Leak. While this substance, a blend of

anionic cross-linked and lineal polymers, is not classified as hazardous waste as shipped under

federal regulations, adherence to specific disposal protocols and safety measures is

imperative.[1]

Immediate Safety and Handling
Before proceeding with disposal, it is crucial to handle Damtac with care to avoid personal

contact.[1] Always wear appropriate personal protective equipment (PPE) to prevent skin and

eye irritation.[1] In case of a spill, it is important to avoid generating dust.[1] For small spills,

wear protective gear, sweep or vacuum the material, and seal it in a properly labeled container.

For larger spills, work upwind or with increased ventilation, cover with a damp, inert absorbent

material before collection.[1]
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Protective Measure Specification Rationale

Eye/Face Protection
Chemical splash goggles or

safety glasses

Protects against eye irritation

from dust or splashes.[1]

Hand Protection Protective gloves
Prevents skin contact and

potential irritation.[1]

Body Protection Standard lab coat
Minimizes contact with

clothing.

Respiratory Protection
Use in a well-ventilated area;

avoid inhaling dust

Prevents respiratory irritation.

[1]

Step-by-Step Disposal Protocol
The disposal of Damtac and its contaminated materials should be conducted in accordance

with all local, state, and federal regulations.[1] While it is not federally classified as hazardous

waste, local regulations may have specific requirements.[1]

Experimental Protocol for Waste Disposal:

Waste Characterization: Confirm that the waste is solely Damtac as shipped. If it has been

mixed with other chemicals, it must be treated as hazardous waste and disposed of

accordingly.

Containerization:

Place all Damtac waste in a clearly labeled, sealed container.[1]

For spill cleanup materials, such as contaminated absorbents, use a separate, leak-proof

container and label it appropriately.[2]

Labeling:

Clearly label the waste container with its contents ("Damtac waste" or "Aquatic Dam Stop

Leak waste"). Do not use the words "hazardous waste" unless required by local

regulations or if the material has been contaminated with hazardous substances.[3]
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Consult Local Authorities: Before final disposal, consult with your institution's Environmental

Health and Safety (EHS) department or local waste management officials to confirm the

appropriate disposal method.[1]

Disposal: Follow the specific instructions provided by your EHS department or local

authorities. This may include disposal in a permitted landfill.[3]

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal

procedure for Damtac.

Start: Damtac Waste Generated Is the waste mixed
with other chemicals?

Treat as Hazardous Waste:
Follow institutional hazardous

waste procedures
Yes

Is the waste in its
original, unmixed form?

No End of Disposal Process
No

Consult Institutional EHS &
Local Regulations

Yes Dispose as Non-Hazardous
Waste per local guidelines

Click to download full resolution via product page

Caption: Decision workflow for Damtac disposal.

Disclaimer: The information provided is based on the Safety Data Sheet for "Aquatic Dam Stop

Leak." Specific guidance for a product named "Damtac" outside of this context was not

available. Always consult your institution's Environmental Health and Safety department and

adhere to all local, state, and federal regulations for chemical waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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